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Compound of Interest

Compound Name: B022

Cat. No.: B605900

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the in vitro use of B022, a potent
and selective inhibitor of NF-kB-inducing kinase (NIK). This document includes detailed
experimental protocols, quantitative data summaries, and visualizations of the relevant
signaling pathway and experimental workflows to facilitate the investigation of the non-
canonical NF-kB signaling pathway.

Introduction to B022

B022 is a small molecule inhibitor that specifically targets NF-kB-inducing kinase (NIK), a key
regulator of the non-canonical NF-kB pathway.[1][2] By inhibiting NIK, B022 effectively blocks
the downstream signaling cascade, including the processing of p100 to p52, which is a
hallmark of non-canonical NF-kB activation.[1][2] This targeted inhibition makes B022 a
valuable tool for studying the biological roles of the non-canonical NF-kB pathway in various
physiological and pathological processes, including immune regulation, inflammation, and

cancer.

Quantitative Data Summary

The following tables summarize the key quantitative data for B022 from various in vitro studies.

Table 1: B022 Kinase Inhibitory Activity
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Target Parameter Value Reference
NIK Ki 4.2 nM [2]
NIK IC50 15.1 nM [2]

Table 2: B022 In Vitro Cellular Activity

. Concentration/
Cell Line Assay Parameter Reference
Effect

Dose-dependent

Hepal p52 formation Inhibition suppression (0-5  [2]
HM)

Complete
blockage of TNF-
a, IL-6, iINOS,
Hepal Gene Expression  Inhibition CCL2, and 2]
CXCL5
expression (0-5
HM)

Peripheral Blood o
o No significant
Mononuclear Cell Viability Up to 10 uM

effect
Cells (PBMCs)

Signaling Pathway

B022 inhibits the non-canonical NF-kB signaling pathway by directly targeting NIK. The
diagram below illustrates the mechanism of action of B022 within this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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